Cas no 821776-65-2 (Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]-)

• Product Name: Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]-
• CAS No: 821776-65-2
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• CID: 697307
• PubChem ID: 11470420
• Update Time: 2025-04-19

Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]-
• 2-chloro-4-[2-(dimethylamino)ethyl-methylamino]benzonitrile
• SCHEMBL3061114
• DTXSID10466936
• AKOS013004106
• 821776-65-2

• Inchi： 1S/C12H16ClN3/c1-15(2)6-7-16(3)11-5-4-10(9-14)12(13)8-11/h4-5,8H,6-7H2,1-3H3
• InChI Key： OVJADYJPTSFGTG-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)N(C)CCN(C)C

Computed Properties

• Exact Mass: 237.1032752g/mol
• Monoisotopic Mass: 237.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.3Ų